Cas no 1781856-20-9 (2-2-(4-bromophenyl)ethyl-1-methylpiperazine)

• Product Name: 2-2-(4-bromophenyl)ethyl-1-methylpiperazine
• CAS No: 1781856-20-9
• MF: C₁₃H₁₉BrN₂
• MW: 283.207362413406
• CID: 6238116
• PubChem ID: 82378505
• Update Time: 2025-10-17

2-2-(4-bromophenyl)ethyl-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-bromophenyl)ethyl-1-methylpiperazine
• EN300-1926041
• 1781856-20-9
• 2-[2-(4-bromophenyl)ethyl]-1-methylpiperazine

• Inchi： 1S/C13H19BrN2/c1-16-9-8-15-10-13(16)7-4-11-2-5-12(14)6-3-11/h2-3,5-6,13,15H,4,7-10H2,1H3
• InChI Key： YMYWCHXIRXXIHN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1CNCCN1C

Computed Properties

• Exact Mass: 282.07316g/mol
• Monoisotopic Mass: 282.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-2-(4-bromophenyl)ethyl-1-methylpiperazine

Introduction to 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine (CAS No. 1781856-20-9)

2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine (CAS No. 1781856-20-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine.

The molecular structure of 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine is composed of a piperazine ring substituted with a methyl group and a 2-(4-bromophenyl)ethyl group. The presence of the bromine atom and the aromatic ring contributes to its unique chemical and biological properties. The compound's molecular formula is C₁₃H₁₈BrN₂, and its molecular weight is approximately 280.19 g/mol.

In terms of chemical synthesis, 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine can be prepared through several methods. One common approach involves the reaction of 4-bromoacetophenone with methylamine to form the corresponding imine, which is then reduced to the desired product using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. Another method involves the alkylation of 1-methylpiperazine with 4-bromophenylethyl bromide in the presence of a base like potassium carbonate.

The biological activities of 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine have been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various targets, including serotonin receptors, dopamine receptors, and GABA receptors. These properties make it a valuable candidate for the development of new therapeutic agents for neurological and psychiatric disorders.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological profile of 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine. The researchers found that the compound demonstrated high affinity for serotonin 5-HT₇ receptors, which are implicated in mood regulation and sleep disorders. Additionally, it showed moderate affinity for dopamine D₃ receptors, which are associated with cognitive function and reward pathways.

In preclinical studies, 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine has been evaluated for its potential as an antidepressant and anxiolytic agent. Animal models have shown that the compound can effectively reduce depressive-like behaviors and anxiety symptoms without causing significant side effects. These findings suggest that 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine may have therapeutic benefits in treating mood disorders.

The safety profile of 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine is also an important consideration in its development as a pharmaceutical agent. Toxicological studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 2-(2-(4-Bromophenyl)ethyl)-1-methylpiperazine (CAS No. 1781856-20-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further investigation in drug discovery and development. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge, paving the way for innovative treatments in medicine.